Cas no 2137935-63-6 (Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate)

• Product Name: Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate
• CAS No: 2137935-63-6
• MF: C₈H₇N₂NaO₃S
• MW: 234.207551240921
• CID: 6082219
• PubChem ID: 165749753
• Update Time: 2025-05-20

Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137935-63-6
• sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate
• EN300-723466
• Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate

• Inchi： 1S/C8H8N2O3S.Na/c1-2-7-6-3-5(14(11)12)4-9-8(6)13-10-7;/h3-4H,2H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： BMWKYWKFWMYCBS-UHFFFAOYSA-M
• SMILES： S(C1=CN=C2C(=C1)C(CC)=NO2)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 234.00750755g/mol
• Monoisotopic Mass: 234.00750755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų

Additional information on Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate

Research Briefing on Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate (CAS: 2137935-63-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds, particularly those containing oxazole and pyridine moieties. Among these, Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate (CAS: 2137935-63-6) has emerged as a compound of interest due to its unique structural properties and potential applications in drug discovery and development. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate is a sulfinate derivative of an oxazolopyridine scaffold, which has been increasingly studied for its role in modulating biological pathways. Recent studies have demonstrated that this compound exhibits promising activity as a precursor or intermediate in the synthesis of more complex molecules with potential pharmacological effects. Its sulfinate group, in particular, has been explored for its ability to participate in various chemical reactions, making it a versatile building block in medicinal chemistry.

One of the key areas of research involving this compound is its application in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that derivatives of Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate may exhibit inhibitory effects on specific kinase pathways, although further in vitro and in vivo studies are required to validate these findings. The compound's ability to interact with kinase active sites is attributed to its heterocyclic core, which mimics the structure of natural substrates.

In addition to its potential as a kinase inhibitor, recent research has also explored the compound's role in other therapeutic areas. For instance, its sulfinate moiety has been investigated for its antioxidant properties, which could be beneficial in the treatment of oxidative stress-related conditions. Furthermore, the compound's stability and solubility profile make it an attractive candidate for formulation development, particularly in the design of orally bioavailable drugs.

Despite these promising findings, challenges remain in the optimization of Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate for clinical applications. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent publications have highlighted the importance of modifying the ethyl and sulfinate groups to enhance the compound's pharmacological properties while minimizing adverse effects.

In conclusion, Sodium 3-ethyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfinate represents a promising scaffold in medicinal chemistry, with potential applications in kinase inhibition and beyond. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its structure for improved efficacy, and exploring its therapeutic potential in various disease models. As the field advances, this compound is likely to play a significant role in the development of novel therapeutics.